Cas no 936225-47-7 (2-(Phenylmethyl)-pyrrolidine Hydrochloride)

• Product Name: 2-(Phenylmethyl)-pyrrolidine Hydrochloride
• CAS No: 936225-47-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD08277050
• CID: 3032222
• PubChem ID: 78166548
• Update Time: 2025-10-30

2-(Phenylmethyl)-pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-BENZYLPYRROLIDINE HYDROCHLORIDE
• 2-(Phenylmethyl)-pyrrolidine Hydrochloride
• (2R)-2-Benzylpyrrolidine HCl
• 2-BENZYLPYRROLIDINEHYDROCHLORIDE
• EN300-25692921
• 2-benzylpyrrolidine;hydrochloride
• AB86852
• (2S)-2-Benzylpyrrolidine HCl
• 936225-47-7
• (2R)-2-Benzylpyrrolidine hydrochloride

• MDL： MFCD08277050
• Inchi： 1S/C11H15N.ClH/c1-2-5-10(6-3-1)9-11-7-4-8-12-11;/h1-3,5-6,11-12H,4,7-9H2;1H
• InChI Key： PSNHTTMLFMMVMP-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

2-(Phenylmethyl)-pyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Phenylmethyl)-pyrrolidine Hydrochloride

Introduction to 2-(Phenylmethyl)-pyrrolidine Hydrochloride (CAS No. 936225-47-7)

2-(Phenylmethyl)-pyrrolidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 936225-47-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structural motif of 2-(Phenylmethyl)-pyrrolidine Hydrochloride consists of a pyrrolidine ring substituted with a phenylmethyl (benzyl) group at the 2-position, further modified by a hydrochloride counterion. This particular arrangement of functional groups has garnered attention from researchers exploring novel pharmacophores for therapeutic intervention. The benzyl group introduces lipophilicity, while the pyrrolidine core provides a scaffold that can be modified to influence binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives as scaffolds for developing small-molecule drugs. These compounds exhibit a wide range of biological activities, including neuropharmacological, cardiovascular, and anti-inflammatory effects. The unique structural features of 2-(Phenylmethyl)-pyrrolidine Hydrochloride make it a promising candidate for further exploration in these areas. For instance, the pyrrolidine ring is known to mimic the conformational flexibility of natural products, which can be advantageous in designing molecules that interact effectively with biological macromolecules.

One of the most compelling aspects of 2-(Phenylmethyl)-pyrrolidine Hydrochloride is its potential as a precursor for more complex drug candidates. Researchers have leveraged similar pyrrolidine derivatives to develop compounds with enhanced pharmacological profiles. The presence of the phenylmethyl group allows for further functionalization, enabling the creation of molecules with tailored properties. This adaptability makes 2-(Phenylmethyl)-pyrrolidine Hydrochloride a versatile building block in medicinal chemistry.

The hydrochloride form of this compound improves its handling and storage characteristics, which is crucial for both laboratory research and potential industrial applications. Solubility is a critical factor in drug development, as it affects bioavailability and formulation. By incorporating a hydrochloride salt, the compound achieves better solubility in both aqueous and organic solvents, facilitating its use in various chemical reactions and purification processes.

Recent studies have begun to explore the pharmacological potential of 2-(Phenylmethyl)-pyrrolidine Hydrochloride and its derivatives. For example, modifications to the pyrrolidine core have led to compounds with improved binding affinity to specific enzymes and receptors. These findings suggest that further optimization could yield novel therapeutic agents with desirable efficacy and safety profiles. The benzyl group, in particular, has been shown to enhance interactions with certain biological targets, making it an attractive feature for drug design.

The synthesis of 2-(Phenylmethyl)-pyrrolidine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired pyrrolidine scaffold efficiently. These techniques not only streamline the synthetic process but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, 2-(Phenylmethyl)-pyrrolidine Hydrochloride (CAS No. 936225-47-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.